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Compound Name: Poly(titanium butoxide)

cat. No.: B1593122

An In-Depth Technical Guide to Poly(titanium butoxide)

Abstract

Poly(titanium butoxide), registered under CAS number 9022-96-2, is a polymeric
organometallic compound of significant interest in materials science and catalysis.[1][2][3] It is
a polymeric derivative of titanium(lV) butoxide (CAS 5593-70-4), also known as tetrabutyl
titanate.[4] This guide provides a comprehensive overview of poly(titanium butoxide),
covering its fundamental properties, synthesis via the sol-gel process, and its critical role as a
precursor for titanium dioxide (TiOz2) nanomaterials. We will explore its applications in catalysis
and coatings, provide detailed experimental protocols, and outline essential safety and
handling procedures for laboratory and industrial settings.

Identification and Physicochemical Properties

Poly(titanium butoxide) is a polymeric titanium alkoxide, often appearing as a colorless to
pale yellow, viscous liquid.[1][5] It is also referred to by synonyms such as Polybutyl titanate,
Titanium(lV) butoxide polymer, and n-Butylpolytitanate.[1][6] The compound is highly reactive
and hygroscopic, readily reacting with moisture.[5][7] This reactivity is fundamental to its utility,
particularly in sol-gel synthesis.

Table 1: Physicochemical Properties of Poly(titanium butoxide)
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Property Value/Description References

CAS Number 9022-96-2 [1][2][3][8]
Colorless to pale yellow

Appearance [11[5]1I8]

viscous liquid

Chemical Formula

(C16H3604Ti)N

[1]3]

Density ~1.13 g/mL at 25 °C [311519]
Melting Point -39 °C [31[5]1I9]
N ) 3200-3500 °C (Decomposition
Boiling Point ) [3][5]
range is 300-500°C)
Flash Point 90 °F (32.2 °C) [3]

Vapor Pressure

<0.8 mm Hg at 20 °C

(11318l

Solubility

Soluble in various organic
solvents; insoluble in water

(reacts)

[1]5]

Synthesis and Polymerization Mechanism

Poly(titanium butoxide) is synthesized through the controlled partial hydrolysis and

subsequent condensation of its monomer, titanium(1V) butoxide (Ti(OBu)a4). This process is a

cornerstone of sol-gel chemistry, allowing for the formation of a three-dimensional Ti-O-Ti

inorganic network from the alkoxide precursor.[2]

The causality behind this choice of synthesis is control. By carefully managing reaction

parameters such as the water-to-alkoxide ratio, solvent, temperature, and catalyst (acid or

base), researchers can tailor the final properties of the resulting material.[2] A lower water ratio

leads to the formation of linear polymer chains (poly(titanium butoxide)), while higher ratios

result in a more cross-linked gel network, which upon calcination, yields titanium dioxide.

The fundamental reactions are:
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o Hydrolysis: The butoxide groups (-OBu) on the titanium atom are replaced by hydroxyl
groups (-OH) upon reaction with water. Ti(OBu)as + H20 — HO-Ti(OBu)s + BUOH

o Condensation: The hydroxylated intermediates react with each other (water condensation) or
with remaining alkoxide groups (alcohol condensation) to form Ti-O-Ti bridges, releasing
water or butanol, respectively. 2 HO-Ti(OBu)s — (BuO)sTi-O-Ti(OBu)s + H20 (BuO)4Ti + HO-
Ti(OBu)s - (BuO)sTi-O-Ti(OBu)s + BUOH

This controlled polymerization is essential for creating advanced materials with specific

morphologies and properties.[2]
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Step 1: Hydrolysis

Titanium(1V) Butoxide
Ti(OBu)a

+ H20

Hydroxylated Intermediate
HO-Ti(OBu)3

o
c
O
T

Step 2: Condensation

Two Intermediates
Butanol (BuOH) [ 2 HO-Ti(OBu)s ]

Condensation

R

Poly(titanium butoxide)
(BuO)sTi-O-Ti(OBu)s3

- H20

Click to download full resolution via product page

Caption: Sol-gel synthesis of poly(titanium butoxide) via hydrolysis and condensation.

Core Applications and Field-Proven Insights

The versatility of poly(titanium butoxide) stems from its function as a reliable precursor and
catalyst. Its applications are diverse, ranging from advanced materials synthesis to industrial
catalysis.
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Precursor for Titanium Dioxide (TiO2) Materials

The primary application of poly(titanium butoxide) is as a precursor for synthesizing various
forms of titanium dioxide.[2][3][5] The controlled nature of the sol-gel process allows for the
production of TiO2 with specific nanostructures, including nanopatrticles, nanorods, and thin
films.[2] These materials are integral to several high-tech fields:

e Photocatalysis: TiO2 nanoparticles exhibit high photocatalytic activity, used for degrading
environmental pollutants and in water treatment.[2][3]

e Solar Energy: TiO2 nanorods and thin films serve as efficient electron transport layers in dye-
sensitized and perovskite solar cells.[2]

» Electronics and Coatings: It is used to create thin films and protective coatings for electronic
devices and quantum dots, enhancing durability and functionality.[2][5]

Catalyst in Polymerization and Organic Synthesis

Poly(titanium butoxide) and its monomer are effective catalysts in a variety of chemical
reactions.[1] The titanium center can coordinate with reactants, lowering the activation energy
for reactions.[1]

« Esterification and Transesterification: It is widely used to catalyze the production of
plasticizers and polyesters.[6][10]

» Olefin Polymerization: In conjunction with co-catalysts like triethylaluminum, it is used in the
polymerization of olefins such as acetylene and ethylene.[4][11][12] The catalyst system's
activity can be tuned by adjusting the ratio of the components.[11]

» Ring-Opening Polymerization (ROP): Titanium alkoxides act as efficient initiators for the
controlled polymerization of lactide, which is crucial for producing biodegradable polyesters
like polylactic acid (PLA).[13]

Crosslinking Agent and Adhesion Promoter

In the coatings and adhesives industry, poly(titanium butoxide) functions as a crosslinking
agent, improving the mechanical properties, durability, and thermal stability of polymers.[1][6] It
also acts as an adhesion promoter, enhancing the bond between paints, plastics, and rubbers
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to metal surfaces.[1] The mechanism involves the formation of a thin layer on the surface that
acts as a bonding agent.[1]

Experimental Protocol: Synthesis of TiO:z
Nanoparticles

This protocol describes a standard sol-gel method for synthesizing titanium dioxide
nanoparticles from a poly(titanium butoxide) precursor. This procedure is a self-validating
system; successful synthesis will result in a stable colloidal suspension that, upon drying, yields
a white nanoparticle powder.

Materials:

Titanium(1V) butoxide (precursor)

Ethanol (solvent)

Deionized water (hydrolyzing agent)

Nitric acid (catalyst to control hydrolysis rate)

Beakers, magnetic stirrer, and dropping funnel

Step-by-Step Methodology:

e Prepare Precursor Solution: In a clean, dry beaker, prepare a solution of titanium(IV)
butoxide in ethanol. The concentration can be adjusted based on the desired nanoparticle
characteristics.

o Prepare Hydrolysis Solution: In a separate beaker, mix deionized water and ethanol. Add a
few drops of nitric acid to this solution to achieve a pH of approximately 3-4. The acidic
condition slows the hydrolysis reaction, preventing rapid, uncontrolled precipitation and
promoting the formation of smaller, more uniform nanoparticles.

« Initiate Hydrolysis: Place the precursor solution on a magnetic stirrer. Add the hydrolysis
solution dropwise to the precursor solution under vigorous stirring using a dropping funnel. A
white precipitate of hydrated titanium dioxide will begin to form immediately.
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e Promote Peptization: Continue stirring the resulting suspension vigorously for several hours.
The mixture may be gently heated (e.g., to 60-80°C) to promote peptization, which is the
process of breaking down agglomerates and forming a stable colloidal sol.[14]

e Aging and Drying: Allow the sol to age for 24-48 hours at room temperature. This step allows
the condensation reactions to complete and the nanoparticle network to strengthen.

e Final Processing: Dry the gel in an oven to remove the solvent, resulting in a xerogel. Finally,
calcine the xerogel at a high temperature (e.g., 400-500°C) to crystallize the TiO2
nanoparticles into the desired phase (e.g., anatase) and remove any residual organic matter.

1. Prepare Solutions Add ﬁ Sl%?t;?gzilﬂzgmliﬁlswi - Final Product
- Precursor: Ti(OBu)a in Ethanol to);)reczrsor lliiim wi?h Crystalline TiO2
- Hydrolysis: H20/Ethanol/HNOs vigorous stirring. Nanopatrticles

Click to download full resolution via product page

Caption: Experimental workflow for TiO2 nanoparticle synthesis via the sol-gel method.

Safety and Handling

Poly(titanium butoxide) and its monomer are hazardous substances that must be handled
with appropriate care.[8][15]

o Hazards: The material is a flammable liquid and vapor.[8][16] It is corrosive and can cause
serious eye damage and skin burns upon contact.[15][16] Ingestion may be harmful and can
cause lung damage if aspirated.[15] It reacts with moisture, so containers must be kept
tightly sealed.[7]

e Personal Protective Equipment (PPE): Always wear protective gloves, chemical safety
goggles, and a lab coat.[8][17] All handling should be performed in a well-ventilated area or
under a chemical fume hood.[15][17]

o Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and
incompatible materials like strong oxidizing agents and acids.[1][7] The material is moisture-
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sensitive and should be stored under an inert atmosphere (e.g., nitrogen) if possible.[7]

» Spills and Disposal: In case of a spill, collect with an inert, liquid-absorbent material and
dispose of it as hazardous waste.[17] Prevent spillage from entering drains or waterways.
[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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